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Compound of Interest

Compound Name:
2,3-Dihydro-4-(2S)-2-oxiranyl-

benzofuran

Cat. No.: B050887 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Benzofuran derivatives are a significant class of heterocyclic compounds widely recognized for

their versatile applications as synthetic intermediates in the development of a broad spectrum

of valuable molecules. Their unique structural framework is a key building block in many

pharmaceuticals, agrochemicals, and advanced materials. This document provides detailed

application notes and experimental protocols for the use of benzofuran derivatives as pivotal

intermediates in various synthetic pathways.

Application in Pharmaceutical Synthesis
Benzofuran scaffolds are present in numerous biologically active compounds, demonstrating a

wide range of therapeutic properties including anti-cancer, anti-arrhythmic, anti-bacterial, and

anti-fungal activities.[1][2] Consequently, the synthesis of functionalized benzofurans and their

use as intermediates is of paramount importance in drug discovery and development.[3][4]

Intermediate for the Antiarrhythmic Drug Amiodarone
A key application of benzofuran derivatives is in the synthesis of Amiodarone, a potent

antiarrhythmic agent. The synthesis involves the preparation of a 2-butyl-3-(4-
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hydroxybenzoyl)benzofuran intermediate, which is subsequently iodinated and etherified to

yield the final drug.

Benzofuran 2-ButyroylbenzofuranButyric anhydride, H3PO3 2-ButylbenzofuranHydrazine hydrate (Wolff-Kishner) 2-Butyl-3-(4-methoxybenzoyl)benzofuran4-Methoxybenzoyl chloride 2-Butyl-3-(4-hydroxybenzoyl)benzofuran (Amiodarone Intermediate)Pyridine hydrochloride (demethylation)

Start Materials:
o-Halophenol &
Terminal Alkyne

Sonogashira Coupling
(Pd catalyst, Cu(I) cocatalyst, base)

o-Alkynylphenol Intermediate

Intramolecular Cyclization

2-Arylbenzofuran Derivative
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Reaction Sequence

Substituted Salicylaldehyde

Ethyl 2-(formylphenoxy)acetate
K2CO3, Acetone

Ethyl Bromoacetate

Ethyl Benzofuran-2-carboxylateBase-catalyzed cyclization Benzofuran-2-acetic Ester DerivativeFurther functionalization

Benzofuran-based Monomer
(e.g., dicarboxylic acid)

Polycondensation Reaction

Co-monomer
(e.g., diamine or diol)

High-Performance Polymer
(e.g., Polyamide, Polyester)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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